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Compound of Interest

Compound Name: PD 136450

Cat. No.: B1679100 Get Quote

Essential Safety and Handling Guide for PD
136450
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of PD 136450. The following procedures are designed to ensure

the safe and effective use of this compound in a laboratory setting.

Compound Identification and Properties
PD 136450 is chemically identified as N-(2-Cyano-4-oxo-4H-1-benzopyran-8-yl)-4-(4-

phenylbutoxy)benzamide. It is a research chemical, primarily used in the field of oncology.
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Identifier Value

CAS Number 136450-11-8[1]

Molecular Formula C27H22N2O4[1]

Molecular Weight 438.47 g/mol [1]

Appearance White to off-white powder

Purity Typically >95%

Storage
Store in a dry and cool environment[2].

Recommended storage at 2-8°C.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for PD 136450 is not readily available, based on its

chemical structure and intended use as a research compound, a cautious approach is

mandatory. The following PPE is required at all times when handling PD 136450.

Protection Type Required Equipment Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from dust

particles and potential

splashes.

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent skin contact.

Respiratory Protection

A NIOSH-approved respirator

is recommended, especially

when handling the powder

outside of a fume hood.

To prevent inhalation of fine

particles.

Body Protection
A laboratory coat must be

worn.

To protect skin and clothing

from contamination.
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Safe Handling and Operational Plan
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring

experimental integrity.

Workflow for Handling PD 136450

Preparation

Handling

Post-Handling

Don appropriate PPE

Work in a well-ventilated area (fume hood)

Carefully weigh the required amount

Prepare solution as per experimental protocol

Decontaminate work surfaces

Properly label and store unused compound

Dispose of waste according to guidelines
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Click to download full resolution via product page

Caption: Standard workflow for the safe handling of PD 136450 in a laboratory setting.

First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area thoroughly with soap and water. If

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.

Disposal Plan
Proper disposal of PD 136450 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Logical Flow
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Unused PD 136450

Collect in a designated, sealed, and labeled hazardous waste container

Contaminated Materials (e.g., gloves, vials)

Store in a secure, designated area

Arrange for disposal by a licensed chemical waste disposal service

Follow all local, state, and federal regulations

Click to download full resolution via product page

Caption: Logical flow for the proper disposal of PD 136450 and associated waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Do not

dispose of this chemical down the drain or in regular trash.

Experimental Protocols
Detailed experimental protocols should be developed and approved by the institution's safety

committee before any work with PD 136450 begins. These protocols should include specific

details on concentration, solvent, and handling procedures for the intended application. As PD
136450 is a research compound, specific experimental protocols are application-dependent

and not publicly available. Researchers should consult relevant scientific literature for

methodologies related to their specific area of investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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